Cas no 7570-97-0 (2-(benzylsulfanyl)naphthalene)

• Product name: 2-(benzylsulfanyl)naphthalene
• CAS No: 7570-97-0
• MF: C₁₇H₁₄S
• MW: 250.35800
• CID: 981986
• PubChem ID: 264691

2-(benzylsulfanyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)naphthalene
• 2-benzylsulfanylnaphthalene
• 2-NaphSCH2Ph
• 2-naphthyl benzyl sulfide
• benzyl 2-naphthyl sulfide
• benzyl naphth-2-yl sulfide
• NSC99888
• NSC-99888
• DTXSID10295147
• Naphthalene, 2-[(phenylmethyl)thio]-
• SCHEMBL6057087
• 7570-97-0
• QRQPUJRXMQTTLU-UHFFFAOYSA-N
• 2-Naphthyl-benzylsulfid

• Inchi： InChI=1S/C17H14S/c1-2-6-14(7-3-1)13-18-17-11-10-15-8-4-5-9-16(15)12-17/h1-12H,13H2
• InChI Key： QRQPUJRXMQTTLU-UHFFFAOYSA-N
• SMILES： C(Sc1ccc2ccccc2c1)c1ccccc1

Computed Properties

• Exact Mass: 250.08200
• Monoisotopic Mass: 250.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3Ų
• XLogP3: 5.2

Experimental Properties

• PSA: 25.30000
• LogP: 5.13210